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Compound of Interest

Compound Name: HCTZ-CH2-HCTZ

Cat. No.: B195214

Essential Safety and Handling Guide for HCTZ-
CH2-HCTZ

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling HCTZ-CH2-HCTZ. The following procedural steps
are designed to ensure safe operational handling and disposal of this compound.

HCTZ-CH2-HCTZ, identified as a dimer of Hydrochlorothiazide (HCTZ) connected by a
methylene bridge, is often an impurity in bulk HCTZ.[1][2][3] Due to the limited specific safety
data for this dimer, the handling precautions for the parent compound, HCTZ, should be strictly
followed, with the understanding that the dimer may have similar or potentially increased
hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

Hydrochlorothiazide is classified as hazardous. It is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[4][5] Some data also suggests it may
cause allergic skin reactions, asthma-like symptoms, and is suspected of causing genetic
defects and cancer with prolonged exposure.[5][6] Given these risks, the following PPE is
mandatory when handling HCTZ-CH2-HCTZ.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE Specifications

Nitrile or neoprene gloves.
Hands Chemical-resistant gloves Change frequently, especially if
contaminated.

Safety glasses with side

shields or goggles. A face )
Eyes/Face o ] ) ANSI Z87.1 compliant.

shield is required when there is

a splash hazard.

Body Laboratory coat Fully buttoned.

Required when handling
) ] powders outside of a certified
Respiratory NIOSH-approved respirator )
chemical fume hood or glove

box to avoid dust inhalation.[6]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical to minimize exposure and ensure a safe

laboratory environment.
1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials.[4]

» Access to the storage area should be restricted to authorized personnel.
2. Weighing and Solution Preparation:

¢ All handling of powdered HCTZ-CH2-HCTZ must be conducted in a certified chemical fume
hood or a glove box to prevent inhalation of dust.
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Use dedicated, calibrated equipment for weighing.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
. Spill Management:

In case of a spill, evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

For small powder spills, gently cover with an absorbent material to avoid generating dust and
then carefully sweep or vacuum into a sealed container for disposal.[6]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

Decontaminate the spill area with an appropriate cleaning agent.
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Receiving and Storage

Preparation (Don PPE)
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A step-by-step decision-making process for the proper disposal of HCTZ-CH2-HCTZ waste.

Chemical and Physical Properties

The properties of HCTZ are provided as a reference for handling the dimer.

Table 2: Properties of Hydrochlorothiazide (HCTZ)
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Property Value

Molecular Formula C7HsCIN304S:2 [7][8]

Molecular Weight 297.74 g/mol [7][9]

Appearance White to off-white crystalline powder [7][9]
Solubility Slightly soluble in water [7][9]

Melting Point ~268°C [7]

By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling HCTZ-CH2-HCTZ and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195214#personal-protective-equipment-for-handling-
hctz-ch2-hctz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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